Cas no 76104-57-9 (1-(3-bromopropyl)-2,4-dimethoxybenzene)
1-(3-bromopropyl)-2,4-dimethoxybenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(3-bromopropyl)-2,4-dimethoxy-
- 2,4-Dimethoxy(3-bromopropyl)benzene
- 1-(3-bromopropyl)-2,4-dimethoxybenzene
- SCHEMBL81884
- ACWYPBHRTFZGHF-UHFFFAOYSA-N
- DTXSID001282611
- 76104-57-9
- EN300-1933709
- AKOS013834209
-
- MDL: MFCD11613490
- Inchi: 1S/C11H15BrO2/c1-13-10-6-5-9(4-3-7-12)11(8-10)14-2/h5-6,8H,3-4,7H2,1-2H3
- InChI Key: ACWYPBHRTFZGHF-UHFFFAOYSA-N
- SMILES: C1(CCCBr)=CC=C(OC)C=C1OC
Computed Properties
- Exact Mass: 258.02554Da
- Monoisotopic Mass: 258.02554Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 18.5Ų
1-(3-bromopropyl)-2,4-dimethoxybenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1933709-0.05g |
1-(3-bromopropyl)-2,4-dimethoxybenzene |
76104-57-9 | 0.05g |
$707.0 | 2023-09-17 | ||
| Enamine | EN300-1933709-0.1g |
1-(3-bromopropyl)-2,4-dimethoxybenzene |
76104-57-9 | 0.1g |
$741.0 | 2023-09-17 | ||
| Enamine | EN300-1933709-0.25g |
1-(3-bromopropyl)-2,4-dimethoxybenzene |
76104-57-9 | 0.25g |
$774.0 | 2023-09-17 | ||
| Enamine | EN300-1933709-0.5g |
1-(3-bromopropyl)-2,4-dimethoxybenzene |
76104-57-9 | 0.5g |
$809.0 | 2023-09-17 | ||
| Enamine | EN300-1933709-1.0g |
1-(3-bromopropyl)-2,4-dimethoxybenzene |
76104-57-9 | 1g |
$986.0 | 2023-06-02 | ||
| Enamine | EN300-1933709-2.5g |
1-(3-bromopropyl)-2,4-dimethoxybenzene |
76104-57-9 | 2.5g |
$1650.0 | 2023-09-17 | ||
| Enamine | EN300-1933709-5.0g |
1-(3-bromopropyl)-2,4-dimethoxybenzene |
76104-57-9 | 5g |
$2858.0 | 2023-06-02 | ||
| Enamine | EN300-1933709-10.0g |
1-(3-bromopropyl)-2,4-dimethoxybenzene |
76104-57-9 | 10g |
$4236.0 | 2023-06-02 | ||
| Enamine | EN300-1933709-1g |
1-(3-bromopropyl)-2,4-dimethoxybenzene |
76104-57-9 | 1g |
$842.0 | 2023-09-17 | ||
| Enamine | EN300-1933709-5g |
1-(3-bromopropyl)-2,4-dimethoxybenzene |
76104-57-9 | 5g |
$2443.0 | 2023-09-17 |
1-(3-bromopropyl)-2,4-dimethoxybenzene Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 1-(3-bromopropyl)-2,4-dimethoxybenzene
Introduction to 1-(3-bromopropyl)-2,4-dimethoxybenzene (CAS No. 76104-57-9)
1-(3-bromopropyl)-2,4-dimethoxybenzene, identified by the chemical abstracts service number CAS No. 76104-57-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic heterocyclic compound features a brominated propyl side chain and methoxy substituents on the benzene ring, making it a versatile intermediate in synthetic chemistry. Its unique structural properties have garnered attention for its potential applications in drug development, agrochemical synthesis, and material science.
The molecular structure of 1-(3-bromopropyl)-2,4-dimethoxybenzene consists of a benzene core substituted with two methoxy groups at the 2- and 4-positions, and a 3-bromopropyl chain attached to the 1-position. This configuration imparts distinct reactivity patterns, making it a valuable building block for further functionalization. The presence of the bromine atom allows for nucleophilic aromatic substitution reactions, while the methoxy groups can participate in various electrophilic aromatic substitution reactions. These characteristics have positioned this compound as a key intermediate in the synthesis of more complex molecules.
In recent years, 1-(3-bromopropyl)-2,4-dimethoxybenzene has been extensively studied for its role in pharmaceutical research. The compound’s ability to serve as a precursor for biologically active molecules has made it a subject of interest in medicinal chemistry. For instance, researchers have explored its derivatives as potential candidates for treating neurological disorders, inflammation, and infectious diseases. The bromine substituent facilitates cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic frameworks.
One of the most compelling applications of 1-(3-bromopropyl)-2,4-dimethoxybenzene is in the development of novel therapeutic agents. Its structural motifs have been incorporated into molecules targeting specific biological pathways. For example, studies have demonstrated its utility in synthesizing kinase inhibitors, which are crucial for treating cancers and autoimmune diseases. The propyl chain provides a hydrophobic anchor that can interact with target proteins, enhancing binding affinity and efficacy.
The compound’s role in material science is equally noteworthy. Researchers have leveraged 1-(3-bromopropyl)-2,4-dimethoxybenzene to develop advanced polymers and liquid crystals. Its aromatic structure contributes to thermal stability and mechanical strength, making it suitable for high-performance materials. Additionally, the bromine and methoxy groups offer functional handles for further modifications, enabling the creation of tailored materials with specific properties.
The synthesis of 1-(3-bromopropyl)-2,4-dimethoxybenzene typically involves bromination of propyl-substituted anisole derivatives. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods align with contemporary trends in green chemistry, emphasizing sustainable practices and minimal waste generation.
Recent advancements in computational chemistry have further enhanced the utility of 1-(3-bromopropyl)-2,4-dimethoxybenzene. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of drug candidates. These computational approaches complement experimental work by predicting binding affinities and metabolic stability.
The future prospects of 1-(3-bromopropyl)-2,4-dimethoxybenzene are promising, with ongoing research exploring its potential in various fields. Innovations in synthetic methodologies continue to expand its applications, while interdisciplinary collaborations between chemists and biologists promise to unlock new therapeutic possibilities. As our understanding of molecular interactions deepens, this compound is poised to play an increasingly important role in scientific discovery.
76104-57-9 (1-(3-bromopropyl)-2,4-dimethoxybenzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)